Cas no 1807086-59-4 (Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate)
Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate
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- Inchi: 1S/C10H10BrFO3/c1-2-15-9(14)4-6-3-7(13)5-8(12)10(6)11/h3,5,13H,2,4H2,1H3
- InChI Key: DHDKWSXHKXVDGB-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C=C1CC(=O)OCC)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5
Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013022846-250mg |
Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate |
1807086-59-4 | 97% | 250mg |
489.60 USD | 2021-06-24 | |
| Alichem | A013022846-500mg |
Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate |
1807086-59-4 | 97% | 500mg |
839.45 USD | 2021-06-24 | |
| Alichem | A013022846-1g |
Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate |
1807086-59-4 | 97% | 1g |
1,534.70 USD | 2021-06-24 |
Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate
Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate (CAS 1807086-59-4): A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Applications
Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate (CAS 1807086-59-4) is a highly valuable fluorinated aromatic compound that has gained significant attention in recent years due to its unique structural features and broad application potential. As a multifunctional building block, this compound combines three important functional groups - a bromo substituent, a fluoro substituent, and a phenolic hydroxyl group - making it particularly useful in modern synthetic chemistry.
The presence of both bromine and fluorine atoms on the aromatic ring provides exceptional reactivity for various coupling reactions, while the ethyl ester group offers additional synthetic flexibility. This combination of features makes Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate an important intermediate for the development of novel pharmaceutical compounds, especially in the context of drug discovery and medicinal chemistry research.
Recent trends in pharmaceutical research have shown increasing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The 2-bromo-3-fluoro substitution pattern in particular has been identified as crucial for developing kinase inhibitors and other biologically active molecules. Many researchers are actively searching for information about "fluorinated phenylacetate derivatives in drug development" or "bromo-fluoro aromatic compounds as synthetic intermediates", highlighting the relevance of this compound in current scientific investigations.
From a synthetic chemistry perspective, CAS 1807086-59-4 serves as an excellent precursor for Suzuki-Miyaura cross-coupling reactions, Buchwald-Hartwig aminations, and other palladium-catalyzed transformations. The hydroxyl group at the 5-position provides an additional handle for further functionalization, allowing chemists to create diverse molecular architectures. This versatility explains why many researchers search for terms like "functionalized phenylacetate synthesis" or "ortho-substituted fluorophenyl derivatives" when working with similar compounds.
In agrochemical applications, derivatives of Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate have shown promise in the development of new crop protection agents. The fluorine atom often enhances the biological activity of such compounds while the bromine atom facilitates further structural modifications. Current agricultural research trends focusing on "environmentally friendly pesticides" and "novel mode-of-action herbicides" have increased the demand for such specialized building blocks.
The compound's physical and chemical properties are also noteworthy. While specific data may vary between batches, typical characteristics include good solubility in common organic solvents, moderate stability under standard conditions, and sufficient reactivity for various transformations. These properties make it particularly suitable for parallel synthesis and combinatorial chemistry approaches that are popular in modern drug discovery programs.
From a commercial perspective, CAS 1807086-59-4 has seen growing demand from contract research organizations and pharmaceutical development companies. The increasing interest in personalized medicine and targeted therapies has driven the need for diverse chemical building blocks like this compound. Market analysis shows rising searches for terms like "fluorinated pharmaceutical intermediates suppliers" and "brominated aromatic compounds for drug discovery", reflecting this trend.
Quality control aspects of Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate are crucial for its applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry confirmation. These quality parameters are especially important for researchers investigating "high-purity fluorinated intermediates" or "characterization of bromo-fluoro aromatic compounds".
The synthesis of CAS 1807086-59-4 typically involves multi-step procedures starting from appropriately substituted benzene derivatives. Modern synthetic approaches focus on improving atom economy and reaction efficiency, addressing current concerns about green chemistry principles. This aligns with the growing research interest in "sustainable synthesis of fluorinated compounds" and "eco-friendly halogenation methods".
Storage and handling recommendations for Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate generally include protection from moisture and storage at cool temperatures. While not classified as hazardous under normal circumstances, proper laboratory practices should always be followed. These considerations are particularly relevant for researchers searching for "stable fluorinated building blocks" or "handling aromatic bromo compounds".
Looking toward future applications, CAS 1807086-59-4 shows potential in materials science, particularly in the development of specialty polymers and advanced materials. The combination of halogen atoms and phenolic functionality could enable the creation of novel materials with unique properties. This potential explains increasing searches for terms like "halogenated monomers for polymer synthesis" and "functionalized aromatic compounds for materials science".
In conclusion, Ethyl 2-bromo-3-fluoro-5-hydroxyphenylacetate (CAS 1807086-59-4) represents a versatile and valuable compound with wide-ranging applications in pharmaceutical, agrochemical, and materials research. Its unique combination of functional groups and reactivity patterns makes it particularly suited for modern synthetic challenges. As research continues to explore new applications for multifunctional aromatic compounds, the importance of specialized building blocks like this one is likely to grow even further.
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